Cas no 1806874-45-2 (5-(Bromomethyl)-3-(difluoromethyl)-2-fluoro-4-iodopyridine)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoro-4-iodopyridine
• CAS No: 1806874-45-2
• MF: C₇H₄BrF₃IN
• MW: 365.917043685913
• CID: 4881574
• Update Time: 2025-10-19

5-(Bromomethyl)-3-(difluoromethyl)-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoro-4-iodopyridine

• Inchi： 1S/C7H4BrF3IN/c8-1-3-2-13-7(11)4(5(3)12)6(9)10/h2,6H,1H2
• InChI Key： BUNSIIXGUVWYJF-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=CN=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoro-4-iodopyridine

5-(Bromomethyl)-3-(difluoromethyl)-2-fluoro-4-iodopyridine: A Comprehensive Overview

The compound 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoro-4-iodopyridine, with CAS No. 1806874-45-2, is a highly substituted pyridine derivative that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its complex structure, featuring multiple halogen substituents, which confer it with unique chemical properties and potential applications in various research domains.

The molecular structure of 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoro-4-iodopyridine consists of a pyridine ring with four distinct substituents: a bromomethyl group at position 5, a difluoromethyl group at position 3, a fluoro group at position 2, and an iodo group at position 4. These substituents are strategically positioned to influence the electronic properties of the molecule, making it a versatile building block for further chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials and bioactive compounds.

One of the most notable aspects of this compound is its reactivity. The presence of multiple halogen atoms introduces significant electron-withdrawing effects, which enhance the electrophilic character of the pyridine ring. This makes it an ideal candidate for nucleophilic aromatic substitution reactions, a key process in organic synthesis. Researchers have exploited this property to develop novel methodologies for constructing complex heterocyclic frameworks, which are essential components in modern drug discovery and material engineering.

In terms of applications, 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoro-4-iodopyridine has been extensively studied for its role in the synthesis of advanced polymers and optoelectronic materials. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for developing high-performance materials with tailored electronic properties. Recent breakthroughs in this area have been documented in leading journals, underscoring its importance in cutting-edge research.

Beyond its synthetic applications, this compound has also been investigated for its potential in catalysis. The unique combination of halogen substituents allows for the creation of highly active catalysts that can facilitate challenging chemical transformations. For instance, studies have demonstrated its utility in asymmetric catalysis, where it serves as a chiral ligand precursor for enantioselective reactions. These findings have significant implications for the pharmaceutical industry, where enantiomerically pure compounds are often required.

The synthesis of 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoro-4-iodopyridine involves a multi-step process that typically begins with the halogenation of a pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing emphasis on sustainable chemistry practices. These developments not only enhance the scalability of production but also reduce the environmental footprint associated with its manufacture.

In conclusion, 5-(Bromomethyl)-3-(difluoromethyl)-2-fluoro-4-iodopyridine stands as a testament to the ingenuity and precision required in modern organic synthesis. Its unique structure and reactivity make it a valuable tool in various scientific disciplines, from materials science to pharmacology. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing both academic and industrial pursuits.